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Compound of Interest

Compound Name: (1-Chloroethyl)cyclohexane

CAS No.: 1073-43-4

Cat. No.: B13118452

Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the operational use

and disposal of (1-Chloroethyl)cyclohexane.

Disclaimer: A specific Safety Data Sheet (SDS) for (1-Chloroethyl)cyclohexane was not

readily available in public databases at the time of this writing. The following guidance is based

on the safety profiles of structurally similar chemicals, such as other chlorinated hydrocarbons

and cyclohexane derivatives. It is imperative to obtain the specific SDS from the chemical

supplier before any handling, storage, or disposal of (1-Chloroethyl)cyclohexane. The

supplier's SDS will provide the most accurate and comprehensive safety information.

Essential Safety and Personal Protective Equipment
(PPE)
Given the likely flammable and irritant nature of (1-Chloroethyl)cyclohexane, a

comprehensive approach to personal protection is critical. The following table summarizes the

recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13118452#bc-rfq
https://www.benchchem.com/product/b13118452/docs?utm_src=pdf-body#navigating-the-safe-handling-of-1-chloroethyl-cyclohexane-a-procedural-guide
https://www.benchchem.com/product/b13118452/docs?utm_src=pdf-body#navigating-the-safe-handling-of-1-chloroethyl-cyclohexane-a-procedural-guide
https://www.benchchem.com/product/b13118452/docs?utm_src=pdf-body#navigating-the-safe-handling-of-1-chloroethyl-cyclohexane-a-procedural-guide
https://www.benchchem.com/product/b13118452/docs?utm_src=pdf-body#navigating-the-safe-handling-of-1-chloroethyl-cyclohexane-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13118452?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment

Eye and Face Protection

Chemical safety goggles are mandatory. A face

shield should be worn in situations with a higher

risk of splashing.[1][2]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) are required. Gloves should be

inspected for integrity before each use and

replaced immediately if compromised.[1][2] A

flame-retardant lab coat must be worn and kept

fully fastened. For larger quantities or increased

exposure risk, chemical-resistant aprons or

coveralls are recommended.

Respiratory Protection

All handling of (1-Chloroethyl)cyclohexane

should be conducted within a certified chemical

fume hood to minimize inhalation exposure. If

engineering controls are insufficient, a NIOSH-

approved respirator with an organic vapor

cartridge is necessary.

Operational Plan: From Receipt to Disposal
A systematic workflow is crucial for the safe management of (1-Chloroethyl)cyclohexane in

the laboratory.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks. (1-Chloroethyl)cyclohexane
should be stored in a cool, dry, and well-ventilated area, away from heat sources, open flames,

and incompatible materials such as strong oxidizing agents.[3] The storage area should be

clearly labeled, and the container kept tightly sealed when not in use.[3]

Handling Procedures
Preparation: Before handling, ensure that a chemical fume hood is operational and the work

area is clean and free of clutter. Verify that a safety shower and eyewash station are readily
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accessible and unobstructed.

Aliquoting and Transfer: All transfers and manipulations of (1-Chloroethyl)cyclohexane
must be performed inside a chemical fume hood. Use non-sparking tools and equipment to

prevent ignition of flammable vapors.[1][3]

Spill Management: In the event of a spill, evacuate the immediate area and ensure adequate

ventilation. Wearing appropriate PPE, contain the spill using an inert absorbent material such

as vermiculite or sand.[4] Collect the absorbed material into a sealed, labeled container for

hazardous waste disposal. Do not allow the chemical to enter drains or waterways.[1]

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Disposal Plan
As a halogenated hydrocarbon, (1-Chloroethyl)cyclohexane requires disposal as hazardous

waste.

Waste Segregation: Collect all waste containing (1-Chloroethyl)cyclohexane in a

dedicated, clearly labeled, and sealed container. This waste stream must be segregated from

non-halogenated organic waste, aqueous waste, and solid waste.

Container Labeling: The waste container must be labeled as "Halogenated Organic Waste"

and include the full chemical name "(1-Chloroethyl)cyclohexane" and its CAS number

(1073-43-4).
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Storage Pending Disposal: Store the sealed waste container in a designated satellite

accumulation area that is cool, dry, and well-ventilated, away from incompatible materials.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal company.

Workflow Diagram
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Caption: A workflow diagram illustrating the key steps for the safe handling of (1-
Chloroethyl)cyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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